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Compound of Interest

Compound Name: C3a (70-77)

Cat. No.: B550063

This document provides immediate safety and logistical information for researchers, scientists,
and drug development professionals working with C3a (70-77). The following procedural
guidance outlines the necessary personal protective equipment (PPE), handling protocols, and
disposal plans to ensure a safe laboratory environment.

Product Information and Hazards

C3a (70-77) is a synthetic octapeptide corresponding to the C-terminal fragment of human
complement component 3a (C3a).[1][2] It mimics some of the biological activities of C3a,
including induction of histamine release, contraction of smooth muscle tissue, and
enhancement of vascular permeability.[1][3][4] While one safety data sheet suggests no
applicable hazards under the Globally Harmonized System (GHS), it is recommended that all
chemicals be handled with caution. If the C3a is derived from human serum, appropriate
precautions for handling human blood products must be observed.

Personal Protective Equipment (PPE)

To ensure personal safety and prevent contamination, the following PPE is mandatory when
handling C3a (70-77):
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PPE Category Item Specification
) Must conform to NIOSH (US)
Eye Protection Safety Glasses
or EN 166 (EU) standards.
] ] Chemically resistant gloves
Hand Protection Protective Gloves o
(e.g., nitrile) should be worn.
Wear a standard laboratory
Body Protection Laboratory Coat coat to protect skin and
clothing.
A government-approved
respirator may be necessary if
Respiratory Protection Respirator handling the lyophilized

powder and there is a risk of

inhalation.

Handling and Storage

Proper handling and storage are critical to maintain the integrity of C3a (70-77) and to ensure
the safety of laboratory personnel.

Handling:

e Avoid contact with eyes, skin, and clothing.

e Avoid inhalation of the lyophilized powder.

o Work in a well-ventilated area. A mechanical exhaust system may be required.
e Wash hands thoroughly after handling.

o Keep the substance away from ignition sources, heat, and flames.

e No smoking, drinking, or eating in the work area.

Storage:
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continental US for short periods.

First Aid Measures

Store the peptide at -20°C for long-term stability.

Some suppliers indicate that the product can be stored at room temperature in the

Always refer to the Certificate of Analysis for specific storage recommendations.

Keep away from strong oxidizing agents, strong bases, and strong acids.

In case of accidental exposure, follow these procedures immediately:

Exposure Route

First Aid Procedure

Skin Contact

Immediately wash the affected area with soap
and copious amounts of water. If irritation

persists, seek medical attention.

Eye Contact

Flush eyes with copious amounts of water for at
least 15 minutes, ensuring to separate the
eyelids. If irritation persists, seek medical

attention.

Move the individual to fresh air. If breathing is

Inhalation difficult or they are not breathing, provide
artificial respiration and seek medical attention.
Rinse the mouth with water. Do not induce
) vomiting. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.

Disposal Plan

Dispose of C3a (70-77) and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. Do not allow the product to enter drains.

Unused material should be disposed of as chemical waste.
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Experimental Workflow

The following diagram illustrates a general workflow for handling and preparing C3a (70-77) for
an in-vitro experiment.
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Caption: Workflow for the safe handling and experimental use of C3a (70-77).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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